Cas no 391200-05-8 (5-Bromo-2-(methylsulfanyl)benzonitrile)

• Product Name: 5-Bromo-2-(methylsulfanyl)benzonitrile
• CAS No: 391200-05-8
• MF: C₈H₆BrNS
• MW: 228.108939647675
• CID: 1501211
• PubChem ID: 9899390
• Update Time: 2025-06-08

5-Bromo-2-(methylsulfanyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 5-bromo-2-(methylthio)-
• SCHEMBL5637278
• 5-Bromo-2-(methylsulfanyl)benzonitrile
• G55110
• Z1269177318
• 391200-05-8
• 5-bromo-2-methylsulfanylbenzonitrile
• A1-06852
• EN300-6477045

• Inchi： 1S/C8H6BrNS/c1-11-8-3-2-7(9)4-6(8)5-10/h2-4H,1H3
• InChI Key： FFLMNCXMIQWPEO-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C#N)C=1)SC

Computed Properties

• Exact Mass: 226.94048
• Monoisotopic Mass: 226.94043g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 49.1Ų

Experimental Properties

• PSA: 23.79

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles

Additional information on 5-Bromo-2-(methylsulfanyl)benzonitrile

Introduction to 5-Bromo-2-(methylsulfanyl)benzonitrile (CAS No. 391200-05-8)

5-Bromo-2-(methylsulfanyl)benzonitrile, identified by its Chemical Abstracts Service (CAS) number 391200-05-8, is a significant compound in the realm of organic synthesis and pharmaceutical research. This aromatic nitrile derivative features a bromine substituent at the 5-position and a methylsulfanyl group at the 2-position of the benzene ring, making it a versatile intermediate for various chemical transformations. The unique structural attributes of this compound have garnered attention in recent years due to its potential applications in drug discovery and material science.

The bromine atom in 5-Bromo-2-(methylsulfanyl)benzonitrile enhances its reactivity, allowing for further functionalization through cross-coupling reactions such as Suzuki, Heck, and Buchwald-Hartwig couplings. These reactions are pivotal in constructing complex molecular architectures, which are often required in the development of novel therapeutic agents. The methylsulfanyl group, on the other hand, contributes to the compound's electronic properties and can influence its interactions with biological targets, making it a valuable scaffold for medicinal chemistry investigations.

Recent advancements in pharmaceutical research have highlighted the utility of 5-Bromo-2-(methylsulfanyl)benzonitrile in the synthesis of small-molecule inhibitors targeting various diseases. For instance, studies have demonstrated its role in developing kinase inhibitors, which are crucial for treating cancers and inflammatory disorders. The benzonitrile moiety, a common pharmacophore in drug molecules, is known for its ability to interact with biological receptors through hydrogen bonding and π-stacking interactions. This feature makes 5-Bromo-2-(methylsulfanyl)benzonitrile an attractive building block for designing high-affinity ligands.

In material science, the compound has been explored for its potential applications in organic electronics. The presence of both electron-withdrawing (nitro) and electron-donating (methylsulfanyl) groups allows for fine-tuning of the compound's electronic properties, making it suitable for use in organic semiconductors and light-emitting diodes (OLEDs). Research has shown that derivatives of 5-Bromo-2-(methylsulfanyl)benzonitrile can exhibit excellent charge transport properties, which are essential for efficient device performance.

The synthesis of 5-Bromo-2-(methylsulfanyl)benzonitrile typically involves multi-step organic reactions starting from commercially available precursors. A common synthetic route includes the bromination of 2-methylthiophenylacetonitrile followed by nucleophilic substitution or condensation reactions to introduce the desired functional groups. The choice of synthetic methodology depends on factors such as yield, purity, and scalability, which are critical for industrial applications.

Quality control and analytical characterization of 5-Bromo-2-(methylsulfanyl)benzonitrile are essential to ensure its suitability for downstream applications. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are routinely employed to confirm the compound's identity and purity. These analytical methods provide detailed insights into the molecular structure and help identify any impurities that may affect its performance.

The growing interest in 5-Bromo-2-(methylsulfanyl)benzonitrile underscores its importance as a versatile intermediate in both academic research and industrial applications. As new synthetic strategies and catalytic systems continue to emerge, the potential uses of this compound are likely to expand further. Researchers are exploring novel derivatives and reaction pathways to enhance their efficacy and broaden their scope in pharmaceuticals and materials science.

In conclusion, 5-Bromo-2-(methylsulfanyl)benzonitrile (CAS No. 391200-05-8) represents a valuable asset in synthetic chemistry due to its unique structural features and reactivity. Its role in developing innovative drug candidates and advanced materials highlights its significance in modern chemical research. As scientific understanding progresses, we can anticipate even more exciting applications for this compound in the years to come.